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Introduction

Dextran sulfate sodium (DSS)-induced colitis is a widely utilized murine model for inflammatory
bowel disease (IBD), particularly ulcerative colitis (UC). This model is valued for its simplicity,
reproducibility, and the ability to induce acute, chronic, or relapsing inflammation by varying the
concentration and administration frequency of DSS.[1][2][3][4] Chronic exposure to DSS, a
sulfated polysaccharide, is believed to be toxic to colonic epithelial cells, leading to a
breakdown of the mucosal barrier and subsequent infiltration of inflammatory cells.[1][3][5] The
resulting pathology shares many clinical and histological features with human UC, making it an
invaluable tool for studying IBD pathogenesis and for the preclinical evaluation of novel
therapeutic agents.[1][3]

This document provides a detailed protocol for the induction of chronic colitis using DSS in
mice, including methods for disease activity assessment and a summary of key experimental
parameters.

Key Experimental Parameters for Chronic DSS
Colitis Induction

The severity of DSS-induced colitis can be influenced by several factors, including the mouse
strain, DSS molecular weight, concentration, and the duration and frequency of administration.
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[6] C57BL/6 mice are a commonly used strain due to their susceptibility to DSS.[3][7] The

following table summarizes various reported protocols for chronic DSS colitis induction.

Parameter Protocol 1 Protocol 2 Protocol 3 Protocol 4
Mouse Strain C57BL/6 C57BL/6 C57BL/6 Swiss Webster
DSS
) 2.5% (W/v) 3.5% (w/v) 2% (wiv) 5% (w/v)
Concentration
DSS 5 consecutive 7 consecutive
o ] 4 days per cycle 5 days per cycle

Administration days days
Rest Period 4 days between 5 days between

14 days 2-5 weeks
(Water) cycles cycles
Number of

1 or more cycles 2 cycles 3 cycles 1 cycle
Cycles
Reference [2] [7] [8] 9]

Experimental Protocol: Chronic DSS-Induced Colitis

This protocol describes a cyclical administration method to induce chronic colitis in mice.
Materials:

¢ Dextran Sulfate Sodium (DSS), molecular weight 36,000-50,000 Da

 Sterile, distilled water

e Animal caging and husbandry supplies

e Animal balance

o Reagents for Disease Activity Index (DAI) assessment (e.g., fecal occult blood test kit)

e Formalin (10% neutral buffered) for tissue fixation
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o Standard histology equipment and reagents (paraffin, microtome, hematoxylin and eosin
stains)

Procedure:

¢ Animal Acclimation: House 8-10 week old male C57BL/6 mice in standard laboratory
conditions for at least one week prior to the start of the experiment to allow for acclimation.

e Preparation of DSS Solution: Prepare a 2-3% (w/v) DSS solution in sterile drinking water.
The solution should be prepared fresh and can be filtered through a 0.22 pm filter.[10]

« Induction of Colitis (Cyclical Administration):

o Cycle 1: Replace the regular drinking water with the DSS solution and provide it ad libitum
for 5-7 consecutive days.[2][8]

o Rest Period 1: After the DSS administration period, replace the DSS solution with regular
drinking water for 7-14 days.[1][2]

o Subsequent Cycles: Repeat the cycle of DSS administration followed by a rest period for a
total of 2-4 cycles to establish chronic inflammation.[1][7][11]

» Daily Monitoring and Disease Activity Index (DAI) Scoring:

o Monitor the mice daily for body weight, stool consistency, and the presence of blood in the
stool.[1][7]

o Calculate the Disease Activity Index (DAI) score for each mouse based on the parameters
in the table below. The DAI is a composite score of these three clinical signs.[3][6][12][13]
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Score Weight Loss (%) Stool Consistency Rectal Bleeding
Normal, well-formed

0 <1 No blood
pellets

1 1-5

2 5-10 Loose stools Slight bleeding

3 10-15

4 >15 Diarrhea Gross bleeding

Note: The DAl is calculated by summing the scores for weight loss, stool consistency, and
rectal bleeding and dividing by 3.[12]

o Termination of Experiment and Tissue Collection:

o

At the end of the final cycle (or at predetermined time points), euthanize the mice
according to approved institutional animal care and use committee (IACUC) protocols.

o

Carefully dissect the entire colon from the cecum to the anus.

[¢]

Measure the length and weight of the colon.

[¢]

Prepare a "Swiss roll" of the colon and fix it in 10% neutral buffered formalin for at least 24
hours for subsequent histological analysis.[5]

 Histological Analysis:
o Process the fixed colonic tissue, embed in paraffin, and cut 5 pm sections.[5]
o Stain the sections with hematoxylin and eosin (H&E).

o Score the stained sections for the severity of inflammation and tissue damage. A common
scoring system evaluates the extent of inflammatory cell infiltration and mucosal damage
(e.g., crypt loss, ulceration).[5][14]
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Score Inflammation Severity Mucosal Damage

0 None Normal mucosal architecture
1 Mild infiltration Focal crypt damage

2 Moderate infiltration Multifocal crypt damage

o ] Extensive crypt damage and
3 Severe infiltration with edema _
ulceration

Experimental Workflow and Signaling Pathway
Diagrams

To visualize the experimental process and a key molecular pathway involved in DSS-induced

colitis, the following diagrams are provided.
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Experimental workflow for chronic DSS colitis induction.
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Simplified NF-kB signaling pathway in DSS colitis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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